Cas no 2172576-11-1 (6-(3,3,3-trifluoroprop-1-en-2-yl)pyridine-3-carboxylic acid)

• Product Name: 6-(3,3,3-trifluoroprop-1-en-2-yl)pyridine-3-carboxylic acid
• CAS No: 2172576-11-1
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• CID: 5922034
• PubChem ID: 165836391
• Update Time: 2025-10-28

6-(3,3,3-trifluoroprop-1-en-2-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3,3,3-trifluoroprop-1-en-2-yl)pyridine-3-carboxylic acid
• EN300-1628256
• 2172576-11-1

• Inchi： 1S/C9H6F3NO2/c1-5(9(10,11)12)7-3-2-6(4-13-7)8(14)15/h2-4H,1H2,(H,14,15)
• InChI Key： LFIYBJMIIMBFCF-UHFFFAOYSA-N
• SMILES： FC(C(=C)C1C=CC(C(=O)O)=CN=1)(F)F

Computed Properties

• Exact Mass: 217.03506292g/mol
• Monoisotopic Mass: 217.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-(3,3,3-trifluoroprop-1-en-2-yl)pyridine-3-carboxylic acid

Research Brief on 6-(3,3,3-Trifluoroprop-1-en-2-yl)pyridine-3-carboxylic Acid (CAS: 2172576-11-1)

The compound 6-(3,3,3-trifluoroprop-1-en-2-yl)pyridine-3-carboxylic acid (CAS: 2172576-11-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This trifluoromethylated pyridine derivative exhibits promising characteristics as a building block for drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. Recent studies have explored its utility in medicinal chemistry, focusing on its role as a key intermediate in the synthesis of bioactive molecules.

One of the most notable applications of 6-(3,3,3-trifluoroprop-1-en-2-yl)pyridine-3-carboxylic acid lies in its incorporation into kinase inhibitors. The trifluoromethyl group enhances the metabolic stability and binding affinity of the resulting compounds, making them attractive candidates for oncology and inflammatory disease treatments. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of selective JAK2 inhibitors, showing improved pharmacokinetic profiles compared to non-fluorinated analogs.

Further research has highlighted the compound's versatility in click chemistry applications. The presence of the reactive double bond in the trifluoropropenyl moiety allows for efficient conjugation with biomolecules, enabling the development of targeted drug delivery systems. Recent work in ACS Chemical Biology showcased its utility in creating fluorinated probes for studying protein-ligand interactions via ¹⁹F NMR spectroscopy.

The synthetic accessibility of 6-(3,3,3-trifluoroprop-1-en-2-yl)pyridine-3-carboxylic acid has also been a subject of optimization studies. A 2024 publication in Organic Process Research & Development presented a scalable, cost-effective route to this compound using continuous flow chemistry, achieving >90% yield with excellent purity. This advancement addresses previous challenges in large-scale production, facilitating its broader adoption in pharmaceutical development.

Emerging safety and toxicity data indicate favorable profiles for this compound class. Recent preclinical studies reported in Chemical Research in Toxicology suggest that the metabolic stability conferred by the trifluoromethyl group reduces the formation of reactive metabolites, potentially lowering the risk of off-target effects. However, further in vivo studies are warranted to fully characterize its safety profile.

Looking forward, 6-(3,3,3-trifluoroprop-1-en-2-yl)pyridine-3-carboxylic acid represents a valuable scaffold for future drug discovery efforts. Its unique combination of synthetic versatility, improved pharmacokinetic properties, and emerging safety data positions it as a promising candidate for the development of next-generation therapeutics. Ongoing research is exploring its applications in targeted protein degradation and covalent inhibitor design, potentially expanding its utility beyond current applications.